Cas no 865541-21-5 (1,4-Benzoxathiin-6-ol, 2,3-dihydro-2-(4-methoxyphenyl)-)

• Product Name: 1,4-Benzoxathiin-6-ol, 2,3-dihydro-2-(4-methoxyphenyl)-
• CAS No: 865541-21-5
• MF: C₁₅H₁₄O₃S
• MW: 274.334863185883
• CID: 661357
• PubChem ID: 11300304
• Update Time: 2025-04-19

1,4-Benzoxathiin-6-ol, 2,3-dihydro-2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzoxathiin-6-ol, 2,3-dihydro-2-(4-methoxyphenyl)-
• 2-(4-methoxyphenyl)-2,3-dihydro-1,4-benzoxathiin-6-ol

• Inchi： 1S/C15H14O3S/c1-17-12-5-2-10(3-6-12)14-9-19-15-8-11(16)4-7-13(15)18-14/h2-8,14,16H,9H2,1H3
• InChI Key： KZRGNJIQINIJRQ-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2OC(C2C=CC(=CC=2)OC)C1)O

Computed Properties

• Exact Mass: 274.06636548g/mol
• Monoisotopic Mass: 274.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles